Cas no 2138284-70-3 (methyl hexahydro-2'H-spiro[oxirane-2,1'-pentalene]-3-carboxylate)

• Product Name: methyl hexahydro-2'H-spiro[oxirane-2,1'-pentalene]-3-carboxylate
• CAS No: 2138284-70-3
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 5834368
• PubChem ID: 165954033
• Update Time: 2025-05-23

methyl hexahydro-2'H-spiro[oxirane-2,1'-pentalene]-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-700176
• methyl hexahydro-2'H-spiro[oxirane-2,1'-pentalene]-3-carboxylate
• 2138284-70-3

• Inchi： 1S/C11H16O3/c1-13-10(12)9-11(14-9)6-5-7-3-2-4-8(7)11/h7-9H,2-6H2,1H3
• InChI Key： LHGMSKJBSLTMDQ-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)C21CCC1CCCC21

Computed Properties

• Exact Mass: 196.109944368g/mol
• Monoisotopic Mass: 196.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.8Ų

Additional information on methyl hexahydro-2'H-spiro[oxirane-2,1'-pentalene]-3-carboxylate

Comprehensive Overview of Methyl Hexahydro-2'H-Spiro[Oxirane-2,1'-Pentalene]-3-Carboxylate (CAS No. 2138284-70-3)

Methyl hexahydro-2'H-spiro[oxirane-2,1'-pentalene]-3-carboxylate (CAS No. 2138284-70-3) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and pharmaceutical research. This compound, characterized by its unique spirocyclic and oxirane structural motifs, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular framework combines a pentalene core with an epoxide functionality, making it a valuable building block for drug discovery and material science applications.

The growing interest in spirocyclic compounds like methyl hexahydro-2'H-spiro[oxirane-2,1'-pentalene]-3-carboxylate is driven by their potential in addressing modern challenges such as sustainable synthesis and bioactive molecule development. Researchers are particularly intrigued by its role in green chemistry initiatives, where the compound's reactivity can be harnessed to minimize waste and improve atom economy. Additionally, its structural complexity aligns with the rising demand for novel scaffolds in medicinal chemistry, as it offers opportunities for structure-activity relationship (SAR) studies.

One of the most frequently searched questions about this compound revolves around its synthetic applications. Methyl hexahydro-2'H-spiro[oxirane-2,1'-pentalene]-3-carboxylate is often employed as a key intermediate in the preparation of heterocyclic compounds, which are pivotal in drug design. Its epoxide ring can undergo ring-opening reactions with nucleophiles, enabling the introduction of diverse functional groups. This property makes it a valuable tool for constructing chiral centers, a critical aspect of asymmetric synthesis in modern pharmaceuticals.

Another hot topic linked to this compound is its potential in catalysis and polymer chemistry. The spiro[oxirane-2,1'-pentalene] framework has been explored for its ability to act as a ligand or co-catalyst in transition metal-catalyzed reactions. Furthermore, its incorporation into polymeric materials could enhance thermal stability and mechanical properties, addressing industry needs for high-performance materials. These applications align with the increasing focus on sustainable polymers and catalytic efficiency in industrial processes.

From a spectroscopic perspective, methyl hexahydro-2'H-spiro[oxirane-2,1'-pentalene]-3-carboxylate exhibits distinct NMR and IR signatures due to its rigid bicyclic system and ester moiety. These characteristics facilitate its identification and purity assessment, which are essential for quality control in research and manufacturing. Analytical chemists often highlight its chromatographic behavior as a reference for method development in HPLC and GC-MS analyses.

In conclusion, methyl hexahydro-2'H-spiro[oxirane-2,1'-pentalene]-3-carboxylate (CAS No. 2138284-70-3) represents a compelling case study in the intersection of structural complexity and functional versatility. Its relevance to drug discovery, material science, and catalysis underscores its importance in contemporary chemical research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing sustainable chemistry and innovative synthesis strategies.